Cas no 2227744-46-7 ((1R)-3-amino-1-(1-methyl-1H-imidazol-5-yl)propan-1-ol)

• Product Name: (1R)-3-amino-1-(1-methyl-1H-imidazol-5-yl)propan-1-ol
• CAS No: 2227744-46-7
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• CID: 5909811
• PubChem ID: 96735066
• Update Time: 2025-05-21

(1R)-3-amino-1-(1-methyl-1H-imidazol-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-3-amino-1-(1-methyl-1H-imidazol-5-yl)propan-1-ol
• 2227744-46-7
• EN300-1757311

• Inchi： 1S/C7H13N3O/c1-10-5-9-4-6(10)7(11)2-3-8/h4-5,7,11H,2-3,8H2,1H3/t7-/m1/s1
• InChI Key： XHZFCMYIUVEBMM-SSDOTTSWSA-N
• SMILES： O[C@@H](C1=CN=CN1C)CCN

Computed Properties

• Exact Mass: 155.105862047g/mol
• Monoisotopic Mass: 155.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 64.1Ų

Additional information on (1R)-3-amino-1-(1-methyl-1H-imidazol-5-yl)propan-1-ol

Introduction to (1R)-3-amino-1-(1-methyl-1H-imidazol-5-yl)propan-1-ol and Its Significance in Modern Chemical Biology

Compound with the CAS number 2227744-46-7, specifically identified as (1R)-3-amino-1-(1-methyl-1H-imidazol-5-yl)propan-1-ol, represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its unique structural and functional attributes, has garnered significant attention in recent years due to its potential applications in pharmaceutical research and drug development. The intricate architecture of this molecule, featuring a chiral center and a heterocyclic imidazole ring, positions it as a promising candidate for further exploration in various biological pathways.

The significance of this compound is underscored by its molecular composition, which includes a primary amine group and a methyl-substituted imidazole moiety. These structural elements contribute to its versatility, enabling interactions with multiple biological targets. The presence of the (1R) configuration at the chiral center is particularly noteworthy, as stereochemistry often plays a crucial role in the efficacy and selectivity of bioactive molecules. This feature makes (1R)-3-amino-1-(1-methyl-1H-imidazol-5-yl)propan-1-ol a subject of intense interest for medicinal chemists seeking to develop enantiomerically pure compounds with enhanced pharmacological properties.

In the context of contemporary research, this compound has been explored for its potential role in modulating various biological processes. Recent studies have highlighted its interaction with enzymes and receptors involved in inflammation, pain perception, and neurotransmission. The imidazole ring, known for its ability to engage with metal ions and other biological molecules, adds another layer of complexity to its pharmacological profile. This dual functionality makes (1R)-3-amino-1-(1-methyl-1H-imidazol-5-yl)propan-1-ol a versatile scaffold for designing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The precise arrangement of atoms within its structure allows it to bind selectively to specific biological targets, minimizing off-target effects. This selectivity is critical for improving therapeutic outcomes while reducing side effects. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives of (1R)-3-amino-1-(1-methyl-1H-imidazol-5-yl)propan-1-ol that exhibit enhanced binding affinity and improved pharmacokinetic profiles.

The chemical biology community has also been intrigued by the compound's potential role in understanding disease mechanisms. By studying how (1R)-3-amino-1-(1-methyl-1H-imidazol-5-yl)propan-1-ol interacts with biological systems, scientists can gain insights into the underlying pathways that contribute to various diseases. This knowledge can be translated into the development of more effective diagnostic tools and therapeutic strategies. For instance, researchers have investigated its effects on enzymes involved in metabolic disorders, suggesting that it may serve as a lead compound for designing treatments targeting these conditions.

Moreover, the synthesis of (1R)-3-amino-1-(1-methyl-1H-imidazol-5-yl)propan-1-ol represents a significant achievement in synthetic chemistry. The development of efficient synthetic routes allows for scalable production, making it more accessible for research purposes. Advanced synthetic methodologies, such as asymmetric hydrogenation and transition-metal-catalyzed reactions, have been employed to construct the complex framework of this molecule with high enantioselectivity. These advancements underscore the growing capability of synthetic chemists to produce intricate bioactive molecules tailored for specific applications.

The future prospects of (1R)-3-amino-1-(methylmethylene H-imidazol 5 - yl) propan - 2 - ol are promising, with ongoing research aimed at expanding its therapeutic potential. Investigations are underway to explore its efficacy in treating neurological disorders, where modulation of neurotransmitter activity is crucial. Additionally, studies are being conducted to assess its role in anti-inflammatory therapies, leveraging its ability to interact with inflammatory pathways without causing significant side effects.

In conclusion, (CAS number 2227744 46 7) ((S)-3-amino-propan - 2 - yl)-(methylmethylene H-imidazol 5 - yl)methanol) stands out as a remarkable compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features and functional properties make it an invaluable tool for developing novel therapeutics targeting various diseases. As research continues to uncover new insights into its mechanisms of action, we can expect further advancements that will enhance our ability to treat complex medical conditions effectively.